N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H22N2O5S/c1-5-28-16-9-7-6-8-14(16)15-12-29-21(22-15)23-20(24)13-10-17(25-2)19(27-4)18(11-13)26-3/h6-12H,5H2,1-4H3,(H,22,23,24)
• InChI Key: YIESCBQOEISKRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=CSC(=N2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol

Description

N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide, also known as ETTB, is a novel compound that has gained attention due to its potential applications in scientific research. ETTB is a thiazole-based compound that has been synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to act on certain receptors in the body. This compound has been shown to bind to the sigma-2 receptor, which is involved in various cellular processes, including cell proliferation, apoptosis, and differentiation. This compound has also been shown to inhibit the activity of certain enzymes, which can lead to the inhibition of tumor cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of tumor cells and induce apoptosis. This compound has also been shown to have neuroprotective effects and can improve cognitive function. In animal studies, this compound has been shown to reduce tumor growth and improve survival rates.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide is its potential applications in various scientific research areas. This compound is a novel compound that has not been extensively studied, and therefore, it has the potential to provide new insights into various biological processes. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to use in certain lab experiments.

Future Directions

There are several future directions for the study of N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in drug discovery and develop new compounds based on its structure. Additionally, more studies are needed to determine the safety and efficacy of this compound in humans and to investigate its potential therapeutic applications in various diseases.

Synthesis Methods

N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide is synthesized through a multistep process that involves the reaction of 2-ethoxyaniline with thioamide, followed by the reaction with 3,4,5-trimethoxybenzoyl chloride. The resulting product is then subjected to a series of purification steps to obtain pure this compound. The synthesis of this compound has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-[4-(2-ethoxyphenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide has potential applications in various scientific research areas, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis. In neuroscience, this compound has been used to study the role of certain receptors in the brain. This compound has also been used in drug discovery to identify new compounds that can be used to treat various diseases.